Cas no 57191-37-4 (Benzenamine, 4-[(6-chloro-2-pyridinyl)oxy]-)

• Product Name: Benzenamine, 4-[(6-chloro-2-pyridinyl)oxy]-
• CAS No: 57191-37-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 346204
• PubChem ID: 13980869
• Update Time: 2025-04-19

Benzenamine, 4-[(6-chloro-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(6-chloro-2-pyridinyl)oxy]-
• 4-(6-chloropyridin-2-yl)oxyaniline
• RLSYBKOPTFTOCE-UHFFFAOYSA-N
• SCHEMBL11687023
• DTXSID00553743
• 4-[(6-Chloropyridin-2-yl)oxy]aniline
• A1-05104
• 57191-37-4
• 4-((6-Chloro-2-pyridinyl)oxy)benzenamine

• Inchi： 1S/C11H9ClN2O/c12-10-2-1-3-11(14-10)15-9-6-4-8(13)5-7-9/h1-7H,13H2
• InChI Key： RLSYBKOPTFTOCE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 220.04047
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14